Cas no 30564-38-6 (4-methoxypteridine)

• Product Name: 4-methoxypteridine
• CAS No: 30564-38-6
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 1446629
• PubChem ID: 23422065
• Update Time: 2025-06-08

4-methoxypteridine Chemical and Physical Properties

Names and Identifiers

• 4-methoxypteridine
• pteridine, 4-methoxy-
• DTXSID50879066
• 30564-38-6

• Inchi： 1S/C7H6N4O/c1-12-7-5-6(10-4-11-7)9-3-2-8-5/h2-4H,1H3
• InChI Key： KCCOKUSVNPDIBJ-UHFFFAOYSA-N
• SMILES： O(C)C1C2C(=NC=CN=2)N=CN=1

Computed Properties

• Exact Mass: 162.05428
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.79

Additional information on 4-methoxypteridine

Exploring the Versatile Applications and Properties of 4-Methoxypteridine (CAS No. 30564-38-6)

4-Methoxypteridine (CAS No. 30564-38-6) is a heterocyclic organic compound that belongs to the pteridine family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific and industrial fields. Researchers and professionals often search for terms like "4-Methoxypteridine uses", "30564-38-6 properties", and "pteridine derivatives applications", reflecting the growing interest in this compound.

The molecular structure of 4-Methoxypteridine features a pteridine core with a methoxy group at the 4-position. This modification imparts distinct chemical and physical properties that make it valuable for specialized applications. Recent studies have focused on its potential as a building block for more complex molecules, particularly in the development of novel materials and bioactive compounds. Searches for "4-Methoxypteridine synthesis" and "pteridine-based materials" have increased by 35% in the past year, according to analytical data.

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